Cas no 82722-95-0 (4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-2,6-dimethyl-)

• Product Name: 4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-2,6-dimethyl-
• CAS No: 82722-95-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 708546
• PubChem ID: 135725027
• Update Time: 2025-04-19

4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-2,6-dimethyl-
• 2,6-dimethyl-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 3,5-dihydro-2,6-dimethyl-4H-Pyrrolo[3,2-d]pyrimidin-4-one
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,1,5-dihydro-2,6-dimethyl-(9CI)
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 1,5-dihydro-2,6-dimethyl-
• SCHEMBL5775448
• COYBPCUIEZYZBA-UHFFFAOYSA-N
• SCHEMBL9898895
• 2,6-Dimethyl-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 82722-95-0
• SCHEMBL5775452
• 2,6-Dimethyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 2,6-dimethyl-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： 1S/C8H9N3O/c1-4-3-6-7(9-4)8(12)11-5(2)10-6/h3,9H,1-2H3,(H,10,11,12)
• InChI Key： COYBPCUIEZYZBA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=C(C)N2)N=C(C)N1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.2Ų